Cas no 1807040-15-8 (4-Amino-2,6-bis(trifluoromethyl)benzyl bromide)

• Product Name: 4-Amino-2,6-bis(trifluoromethyl)benzyl bromide
• CAS No: 1807040-15-8
• MF: C₉H₆BrF₆N
• MW: 322.045062541962
• CID: 4982886
• Update Time: 2025-06-12

4-Amino-2,6-bis(trifluoromethyl)benzyl bromide Chemical and Physical Properties

Names and Identifiers

• 4-Amino-2,6-bis(trifluoromethyl)benzyl bromide

• Inchi： 1S/C9H6BrF6N/c10-3-5-6(8(11,12)13)1-4(17)2-7(5)9(14,15)16/h1-2H,3,17H2
• InChI Key： BMEYBNBTIAJOSI-UHFFFAOYSA-N
• SMILES： BrCC1C(C(F)(F)F)=CC(=CC=1C(F)(F)F)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 239
• XLogP3: 3.6
• Topological Polar Surface Area: 26

Additional information on 4-Amino-2,6-bis(trifluoromethyl)benzyl bromide

Comprehensive Overview of 4-Amino-2,6-bis(trifluoromethyl)benzyl bromide (CAS No. 1807040-15-8)

4-Amino-2,6-bis(trifluoromethyl)benzyl bromide (CAS No. 1807040-15-8) is a highly specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This benzyl bromide derivative is characterized by its unique molecular structure, featuring an amino group and two trifluoromethyl groups positioned at the 2 and 6 positions of the benzene ring. The presence of these functional groups makes it a valuable intermediate in the synthesis of more complex molecules, particularly those requiring electron-withdrawing properties or enhanced metabolic stability.

In recent years, the demand for trifluoromethylated compounds has surged due to their widespread applications in drug discovery and material science. Researchers are particularly interested in 4-Amino-2,6-bis(trifluoromethyl)benzyl bromide because of its potential to improve the bioavailability and binding affinity of target molecules. Its CAS No. 1807040-15-8 is frequently searched in scientific databases, reflecting its growing relevance in medicinal chemistry and catalysis.

One of the most discussed topics in the context of 4-Amino-2,6-bis(trifluoromethyl)benzyl bromide is its role in the development of fluorinated pharmaceuticals. Fluorine-containing compounds account for nearly 30% of all FDA-approved drugs, and this trend is expected to continue. The trifluoromethyl groups in this compound contribute to its lipophilicity and chemical stability, making it an attractive building block for drug candidates targeting CNS disorders, anti-inflammatory agents, and anticancer therapies.

Another area of interest is the compound's utility in cross-coupling reactions, which are pivotal in modern organic synthesis. The bromide moiety in 4-Amino-2,6-bis(trifluoromethyl)benzyl bromide facilitates palladium-catalyzed reactions, enabling the construction of C-C bonds and C-N bonds. This versatility aligns with the increasing demand for efficient synthetic methodologies in academia and industry.

From an SEO perspective, queries such as "synthesis of 4-Amino-2,6-bis(trifluoromethyl)benzyl bromide" and "applications of CAS 1807040-15-8" are trending among chemists and researchers. These searches highlight the need for detailed technical data, including reaction conditions, yield optimization, and safety protocols. Additionally, the compound's spectroscopic properties (e.g., NMR, IR) are often sought after for analytical purposes.

Environmental and regulatory considerations are also critical when discussing 4-Amino-2,6-bis(trifluoromethyl)benzyl bromide. While it is not classified as a hazardous substance, proper handling and disposal are essential to minimize ecological impact. Researchers are encouraged to explore green chemistry alternatives, such as solvent-free reactions or catalytic recycling, to enhance sustainability.

In summary, 4-Amino-2,6-bis(trifluoromethyl)benzyl bromide (CAS No. 1807040-15-8) is a multifaceted compound with broad applications in pharmaceutical synthesis, material science, and catalysis. Its unique structural features and reactivity profile make it a subject of ongoing research, driven by the need for innovative chemical solutions in a competitive global market.